3-Mesityl-2-methylaniline

• Molecular Formula: C16H19N
• Molecular Weight: 225.33 g/mol
• IUPAC Name: 2-methyl-3-(2,4,6-trimethylphenyl)aniline
• InChI: InChI=1S/C16H19N/c1-10-8-11(2)16(12(3)9-10)14-6-5-7-15(17)13(14)4/h5-9H,17H2,1-4H3
• InChI Key: QPZMXVNHEDQZCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=C(C(=CC=C2)N)C)C

Description

3-Mesityl-2-methylaniline is a useful research compound. Its molecular formula is C16H19N and its molecular weight is 225.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Palladium-carbon (10%, 1.1 g) was added to a solution of 1-mesityl-2-methyl-3-nitrobenzene (11.0 g, 43 mmol) in ethanol (220 mL) at room temperature, followed by stirring for one day in hydrogen atmosphere. The mixture was filtered through Celite and evaporated. The residue was purified by silica gel column chromatography (10% ethyl acetate/hexane), to give the title compound (8.2 g) as white crystals.